Cas no 90284-91-6 (Octanoic acid, 2,4-dichloro-)

• Product Name: Octanoic acid, 2,4-dichloro-
• CAS No: 90284-91-6
• MF: C₈H₁₄Cl₂O₂
• MW: 213.101561069489
• CID: 790061
• PubChem ID: 13214308
• Update Time: 2025-04-19

Octanoic acid, 2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2,4-dichloro-
• 2,4-dichlorooctanoic acid
• 90284-91-6
• DTXSID50528688

• Inchi： 1S/C8H14Cl2O2/c1-2-3-4-6(9)5-7(10)8(11)12/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： MWPPUKVRMXFMEZ-UHFFFAOYSA-N
• SMILES： ClC(CC(C(=O)O)Cl)CCCC

Computed Properties

• Exact Mass: 212.0370851g/mol
• Monoisotopic Mass: 212.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų